Cas no 1368175-67-0 (1,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde)

• Product Name: 1,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
• CAS No: 1368175-67-0
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD22066647
• CID: 4591411
• PubChem ID: 82411442
• Update Time: 2025-06-09

1,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxaldehyde, 1,6-dimethyl-
• 1368175-67-0
• AB90012
• MFCD22066647
• 1,6-dimethylpyrrolo[2,3-b]pyridine-3-carbaldehyde

• MDL： MFCD22066647
• Inchi： 1S/C10H10N2O/c1-7-3-4-9-8(6-13)5-12(2)10(9)11-7/h3-6H,1-2H3
• InChI Key： WEXPRIHZKVEZLZ-UHFFFAOYSA-N
• SMILES： C12N(C)C=C(C=O)C1=CC=C(C)N=2

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde

Introduction to 1,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (CAS No. 1368175-67-0)

1,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1368175-67-0, belongs to the pyrrolopyridine class of molecules, which are known for their broad spectrum of biological activities and potential applications in drug discovery. The structural features of this molecule, particularly its aldehyde functionality at the 3-position and the presence of two methyl groups at the 1 and 6 positions, contribute to its remarkable reactivity and utility in synthetic chemistry.

The aldehyde group in 1,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde serves as a crucial site for further functionalization, enabling the synthesis of a wide array of derivatives with tailored biological properties. This makes the compound an invaluable intermediate in the development of novel therapeutic agents. The dimethyl substitution at the 1 and 6 positions enhances the stability and electronic properties of the molecule, influencing its interactions with biological targets. Such structural modifications are often employed to optimize pharmacokinetic profiles and improve binding affinity in drug candidates.

In recent years, there has been a growing interest in pyrrolopyridine derivatives due to their demonstrated efficacy in various therapeutic areas, including oncology, immunology, and neurology. The scaffold of 1,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde has been extensively explored for its potential as a kinase inhibitor, particularly in targeting tyrosine kinases that play a critical role in cancer progression. Several studies have highlighted its role as a key intermediate in the synthesis of small-molecule inhibitors that modulate signaling pathways involved in cell proliferation and survival.

One of the most compelling aspects of 1,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde is its ability to serve as a precursor for biologically active molecules through diverse chemical transformations. The aldehyde functionality allows for condensation reactions with various nucleophiles, including amines and hydrazines, leading to the formation of imines or hydrazones. These intermediates can then be further modified to yield more complex structures with enhanced pharmacological properties. Additionally, the presence of methyl groups provides opportunities for stereoselective synthesis, enabling the preparation of enantiomerically pure compounds that exhibit improved selectivity and reduced toxicity.

Recent advancements in computational chemistry have also facilitated the rational design of derivatives based on 1,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde. Molecular modeling studies have revealed insights into how structural modifications influence binding affinity and metabolic stability. These insights have guided the development of next-generation drug candidates with optimized pharmacokinetic profiles. For instance, computational simulations have shown that introducing specific functional groups at strategic positions within the pyrrolopyridine core can significantly enhance interactions with target proteins while minimizing off-target effects.

The pharmaceutical industry has recognized the potential of 1,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde as a building block for innovative drug discovery programs. Its unique structural features make it an attractive candidate for developing treatments against a variety of diseases. Researchers have reported promising results from preclinical studies using derivatives derived from this compound in models of cancer and inflammatory disorders. The ability to fine-tune its chemical properties has allowed scientists to tailor molecules that exhibit high potency and selectivity against specific disease targets.

The synthesis of 1,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde itself is a testament to the progress in synthetic organic chemistry. Modern methodologies have enabled efficient and scalable production processes for this compound, making it more accessible for research applications. Advances in catalytic techniques have further improved yields and reduced byproduct formation during synthesis. These improvements are crucial for ensuring that researchers can obtain high-quality starting materials for their investigations without compromising on purity or cost-effectiveness.

As our understanding of biological systems continues to evolve, so does our appreciation for the role that heterocyclic compounds play in medicine. The versatility of 1,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde underscores its importance as a tool in drug discovery. Its ability to be modified into diverse structures with tailored biological activities makes it an indispensable asset in pharmaceutical research labs worldwide. Future studies are likely to explore new synthetic pathways and applications for this compound， further solidifying its position as a cornerstone molecule in medicinal chemistry.